Cas no 897485-77-7 (2-4-(2,3-dihydro-1,4-benzodioxine-2-carbonyl)piperazin-1-yl-4,7-dimethyl-1,3-benzothiazole)

• Product Name: 2-4-(2,3-dihydro-1,4-benzodioxine-2-carbonyl)piperazin-1-yl-4,7-dimethyl-1,3-benzothiazole
• CAS No: 897485-77-7
• MF: C₂₂H₂₃N₃O₃S
• MW: 409.50132393837
• CID: 5480961
• Update Time: 2025-07-16

2-4-(2,3-dihydro-1,4-benzodioxine-2-carbonyl)piperazin-1-yl-4,7-dimethyl-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• Methanone, (2,3-dihydro-1,4-benzodioxin-2-yl)[4-(4,7-dimethyl-2-benzothiazolyl)-1-piperazinyl]-
• 2-4-(2,3-dihydro-1,4-benzodioxine-2-carbonyl)piperazin-1-yl-4,7-dimethyl-1,3-benzothiazole

• Inchi： 1S/C22H23N3O3S/c1-14-7-8-15(2)20-19(14)23-22(29-20)25-11-9-24(10-12-25)21(26)18-13-27-16-5-3-4-6-17(16)28-18/h3-8,18H,9-13H2,1-2H3
• InChI Key： DBJXFYOPMZXRNN-UHFFFAOYSA-N
• SMILES： C(C1COC2=CC=CC=C2O1)(N1CCN(C2=NC3=C(C)C=CC(C)=C3S2)CC1)=O

Additional information on 2-4-(2,3-dihydro-1,4-benzodioxine-2-carbonyl)piperazin-1-yl-4,7-dimethyl-1,3-benzothiazole

Chemical Profile of 2-4-(2,3-dihydro-1,4-benzodioxine-2-carbonyl)piperazin-1-yl-4,7-dimethyl-1,3-benzothiazole (CAS No. 897485-77-7)

2-4-(2,3-dihydro-1,4-benzodioxine-2-carbonyl)piperazin-1-yl-4,7-dimethyl-1,3-benzothiazole, identified by its CAS number 897485-77-7, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules characterized by the presence of fused benzene and thiazole rings, which are well-known for their diverse biological activities. The unique arrangement of functional groups in this molecule, including a piperazine moiety and a dihydrobenzodioxine core, positions it as a promising candidate for further exploration in drug discovery and development.

The synthesis of 2-4-(2,3-dihydro-1,4-benzodioxine-2-carbonyl)piperazin-1-yl-4,7-dimethyl-1,3-benzothiazole involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The benzodioxine moiety, also known as an oxygenated phenanthrene derivative, is known for its role in various pharmacological applications. Its incorporation into the molecular framework of this compound likely contributes to its potential bioactivity by influencing electronic distribution and steric interactions with biological targets.

The piperazine ring is another key structural feature that enhances the pharmacological relevance of this compound. Piperazine derivatives are widely recognized for their ability to interact with numerous biological receptors and enzymes. In particular, the piperazine scaffold is frequently found in drugs targeting neurological disorders, such as antipsychotics and antidepressants. The presence of this group in 2-4-(2,3-dihydro-1,4-benzodioxine-2-carbonyl)piperazin-1-yl-4,7-dimethyl-1,3-benzothiazole suggests that it may exhibit similar pharmacological properties or even novel mechanisms of action.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction patterns of such compounds with biological targets. These tools have been instrumental in identifying potential drug candidates with high efficacy and selectivity. In the case of 2-4-(2,3-dihydro-1,4-benzodioxine-2-carbonyl)piperazin-1-yl-4,7-dimethyl-1,3-benzothiazole, computational studies have hinted at its potential interaction with enzymes involved in inflammatory pathways. This finding aligns with the growing interest in developing small-molecule inhibitors for chronic inflammatory diseases.

The benzothiazole ring system is another critical component of this compound that contributes to its pharmacological potential. Benzothiazoles are a class of heterocycles that have been extensively studied for their antimicrobial, antifungal, and anti-inflammatory properties. The dimethyl substitution at the 4 and 7 positions of the benzothiazole ring further modulates its electronic properties and may enhance its bioavailability. Such structural modifications are often employed to optimize drug-like characteristics while maintaining or improving therapeutic efficacy.

Current research in medicinal chemistry emphasizes the importance of polypharmacicity—designing molecules that can target multiple disease pathways simultaneously. 2-4-(2,3-dihydro-1,4-benzodioxine-2-carbonyl)piperazin-1-y l - 4 , 7 - dimethyl - 1 , 3 - benzothiazole exemplifies this approach due to its complex structural features that could allow it to interact with multiple targets. For instance, preliminary data suggest that this compound may inhibit both cyclooxygenase (COX) enzymes and lipoxygenase (LOX) enzymes involved in prostaglandin synthesis. Such dual inhibition could provide a therapeutic advantage over single-target agents.

The dihydrobenzodioxine core is particularly noteworthy for its potential role in modulating central nervous system (CNS) activity. Dihydrobenzodioxines are known for their ability to cross the blood-brain barrier and interact with neurotransmitter systems. This property makes them attractive candidates for treating neurological disorders such as depression and anxiety disorders. The combination of a dihydrobenzodioxine moiety with a piperazine ring in 2 - 4 - ( 2 , 3 - dihydro - 1 , 4 - benzodiox ine - 2 - carb on y l ) piper azin - 1 - y l - 4 , 7 - dimethyl - 1 , 3 - ben zothia zole suggests that it may exhibit CNS-active properties without significant off-target effects.

In vitro studies have begun to explore the biochemical profile of CAS No.897485–77–7, revealing intriguing interactions with key signaling pathways relevant to human health and disease. For example, researchers have observed inhibitory effects on certain kinases associated with cancer cell proliferation. These findings are particularly exciting given the high unmet medical need for effective anticancer therapies. Additionally, preliminary toxicology assessments indicate that this compound exhibits low toxicity at therapeutic doses when tested in relevant cell lines.

The development of novel drug candidates often involves iterative optimization cycles where structural modifications are made based on biological feedback from preclinical studies. The modular nature of CAS No.897485–77–7 allows for such modifications without significant disruption to core pharmacophoric elements responsible for bioactivity. This flexibility has enabled researchers to fine-tune key pharmacokinetic parameters while maintaining or enhancing therapeutic effects—a crucial aspect when translating laboratory findings into clinical reality.

As our understanding of disease mechanisms continues to evolve at both molecular and systems levels so too does our capacity to design targeted interventions like CAS No .897485–77–7 . By leveraging advances from interdisciplinary fields including synthetic organic chemistry computational biology biopharmaceutical engineering ; scientists are now better positioned than ever before ;to develop innovative therapeutics tailored towards specific patient populations . This holistic approach represents ;a paradigm shift toward precision medicine ;where treatments are not only more effective but also more personalized based on individual genetic profiles .